N4-cyclohexyl-N2-(2,5-dimethoxyphenyl)-5-nitropyrimidine-2,4,6-triamine

• IUPAC Name: 4-N-cyclohexyl-2-N-(2,5-dimethoxyphenyl)-5-nitropyrimidine-2,4,6-triamine
• InChI: InChI=1S/C18H24N6O4/c1-27-12-8-9-14(28-2)13(10-12)21-18-22-16(19)15(24(25)26)17(23-18)20-11-6-4-3-5-7-11/h8-11H,3-7H2,1-2H3,(H4,19,20,21,22,23)
• InChI Key: RZIJYAVXNZJEGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC2=NC(=C(C(=N2)NC3CCCCC3)[N+](=O)[O-])N
• Molecular Formula: C18H24N6O4
• Molecular Weight: 388.4 g/mol

Description

N4-cyclohexyl-N2-(2,5-dimethoxyphenyl)-5-nitropyrimidine-2,4,6-triamine, also known as CDNI, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. CDNI has been found to inhibit the activity of several kinases, including cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β), making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Chemical Synthesis and Reactivity

A study by Ghandi et al. (2006) discussed the synthesis of new 1,3,5-triaryl-1,3,5-hexahydrotriazines through the cyclocondensation of N,N'-bisaryl methanediamines with formaldehyde, highlighting the versatility of pyrimidine derivatives in forming complex heterocyclic compounds Ghandi, Salimi, & Olyaei, 2006.

Structural Analysis and Material Properties

Balasubramani et al. (2007) provided detailed insights into the crystal structures of pyrimidine derivatives, emphasizing the importance of hydrogen bonding and molecular interactions in determining the structural and physical properties of these compounds, which could be relevant for the design of new materials and pharmaceuticals Balasubramani, Muthiah, & Lynch, 2007.

Potential Biological and Pharmaceutical Applications

Research on similar nitropyrimidine derivatives has shown that these compounds can serve as building blocks for synthesizing new heterocyclic compounds with potential antibacterial and cytotoxic activities, as demonstrated by Zapol’skii et al. (2020), who developed a new synthetic approach towards heterocyclic compounds displaying activity against Staphylococcus aureus Zapol’skii, Bilitewski, Kupiec, Ramming, & Kaufmann, 2020.

Catalysis and Organic Transformations

Another study by Chen et al. (2007) explored the use of L-proline derived triamine as a highly efficient and stereoselective organocatalyst for the asymmetric Michael addition of cyclohexanone to nitroolefins, showcasing the application of nitropyrimidine analogues in facilitating important organic transformations Chen, Wang, Wei, & Sun, 2007.